Cas no 2034544-50-6 (1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]-1,4-diazepane)

• Product Name: 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]-1,4-diazepane
• CAS No: 2034544-50-6
• MF: C₁₇H₁₉N₅O₄S₂
• MW: 421.49386048317
• CID: 5353436
• Update Time: 2025-05-23

1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(5-(thiophen-2-yl)isoxazol-3-yl)methanone
• [4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-(5-thiophen-2-yl-1,2-oxazol-3-yl)methanone
• 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]-1,4-diazepane

• Inchi： 1S/C17H19N5O4S2/c1-20-12-13(11-18-20)28(24,25)22-6-3-5-21(7-8-22)17(23)14-10-15(26-19-14)16-4-2-9-27-16/h2,4,9-12H,3,5-8H2,1H3
• InChI Key： SQSBDVQQAHWQKS-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(N1CCN(C(C2C=C(C3=CC=CS3)ON=2)=O)CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 673
• XLogP3: 0.8
• Topological Polar Surface Area: 138

Additional information on 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]-1,4-diazepane

Introduction to 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]-1,4-diazepane (CAS No: 2034544-50-6)

The compound 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]-1,4-diazepane, identified by the CAS registry number 2034544-50-6, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of heterocyclic compounds, which are widely recognized for their diverse biological activities and applications in pharmaceuticals.

The molecular structure of this compound is characterized by the presence of multiple heterocyclic rings, including a pyrazole ring, an oxazole ring, and a diazepane ring. These structural features contribute to its unique chemical properties and reactivity. The pyrazole ring, substituted with a methyl group at position 1, is connected via a sulfonyl group to the diazepane ring. Additionally, the oxazole ring, substituted with a thiophene moiety at position 5, is linked to the diazepane ring through a carbonyl group. This intricate architecture suggests that the compound may exhibit potent pharmacological effects.

Recent studies have highlighted the importance of heterocyclic compounds in drug design due to their ability to interact with various biological targets, such as enzymes and receptors. The presence of sulfur atoms in both the sulfonyl and thiophene groups further enhances the compound's potential for bioactivity. Sulfur-containing heterocycles are known for their ability to form strong hydrogen bonds and metal chelation interactions, which are crucial for drug-target binding.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including coupling reactions and cyclizations. The synthesis pathway involves the construction of individual heterocyclic rings followed by their assembly into the final molecule. Researchers have explored various synthetic strategies to optimize the yield and purity of this compound, ensuring its suitability for biological testing.

From a pharmacological perspective, this compound has shown promise in preliminary assays targeting specific disease states. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. The diazepane ring, being a saturated seven-membered ring with two nitrogen atoms, provides rigidity and stability to the molecule, which are desirable properties for drug candidates.

The thiophene moiety in the oxazole ring contributes aromaticity and electron-withdrawing effects, which can influence the compound's electronic properties and bioavailability. These characteristics make it an attractive candidate for further exploration in drug development programs targeting various therapeutic areas.

In conclusion, 1-[(1-methyl-1H-pyrazol-4-y)sulfonyl]-4-[5-(thiophen -2 -yl)-1 , 2 -oxazole -3 -carbonyl ] - 1 , 4 -diazepane (CAS No: 2034544 -50 -6) represents a sophisticated example of modern medicinal chemistry. Its unique structure and promising biological profile make it a valuable asset in the ongoing quest for novel therapeutic agents.